1-Pentanol

• CAS No.: 71-41-0
• Product Name: 1-Pentanol
• Molecular Formula: C5H12O; CH3(CH2)3CH2OH; C5H12O
• Molecular Weight: 88.15 g/mol
• IUPAC Name: pentan-1-ol
• Standard InChI: InChI=1S/C5H12O/c1-2-3-4-5-6/h6H,2-5H2,1H3
• Standard InChIKey: AMQJEAYHLZJPGS-UHFFFAOYSA-N
• SMILES: CCCCCO
• Canonical SMILES: CCCCCO
• Boiling Point: 280 °F at 760 mm Hg (NTP, 1992); 137.9 °C; 137.5 °C; 138 °C
• Colorform: Colorless liquid
• Density: 0.818 at 59 °F (USCG, 1999); d204 0.82; 0.8146 @ 20 °C/4 °C; Relative density (water = 1): 0.8; 0.810-0.816
• Flash Point: 91 °F (NTP, 1992); 91 °F (33 °C) (CLOSED CUP); 43 °C c.c.
• Melting Point: -110 °F (NTP, 1992); -78.9 °C; Mp -79 °; -79 °C; -78.9°C
• Physical Description: N-pentanol appears as a colorless liquid with a mild to moderately strong odor. Less dense than water. Flash point 91°F. Boiling point 280°F. Vapors heavier than air. Moderately toxic by ingestion. Vapors may irritate skin and eyes. Used as a solvent and to make other chemicals.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; colourless to pale yellow liquid
• Description: , also known as butylcarbinol or 1-pentyl alcohol, belongs to the class of organic compounds known as primary alcohols. Primary alcohols are compounds comprising the primary alcohol functional group, with the general structure RCOH (R=alkyl, aryl). Thus, is considered to be a fatty alcohol lipid molecule. exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). has been detected in multiple biofluids, such as feces and saliva. exists in all eukaryotes, ranging from yeast to humans. is also a parent compound for other transformation products, including but not limited to, pentyl butyrate, dipentyl phthalate, and pentyl acetate.; N-pentanol appears as a colorless liquid with a mild to moderately strong odor. Less dense than water. Flash point 91°F. Boiling point 280°F. Vapors heavier than air. Moderately toxic by ingestion. Vapors may irritate skin and eyes. Used as a solvent and to make other chemicals.; Pentan-1-ol is an alkyl alcohol that is pentane in which a hydrogen of one of the methyl groups is substituted by a hydroxy group. It has been isolated from Melicope ptelefolia. It has a role as a plant metabolite. It is an alkyl alcohol, a primary alcohol and a pentanol.
• Related CAS: 37411-22-6 (magnesium salt)
• Solubility: 10 to 50 mg/mL at 63° F (NTP, 1992); 0.25 M; 22 mg/mL at 25 °C; Miscible with alcohol, ether; Sol in acetone; MISCIBLE WITH MOST ORG SOLVENTS; In water, 22,000 mg/L at 25 °C; Solubility in water, g/100ml at 20 °C: 2.2 (moderate); miscible with alcohol
• Synonyms: 1-pentanol; n-pentanol; n-pentanol, 1-(13)C-labeled cpd; n-pentanol, aluminum salt; n-pentanol, barium salt; n-pentanol, calcium salt; n-pentanol, magnesium salt; n-pentanol, potassium salt; n-pentanol, sodium salt; n-pentanol, titanium (4+) salt
• Vapor Density: 3.04 (NTP, 1992) (Relative to Air); 3.0 (AIR= 1); Relative vapor density (air = 1): 3
• Vapor Pressure: 1 mm Hg at 56.5 °F ; 2.8 mm Hg at 68° F (NTP, 1992); 2.20 mmHg; 2.2 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 0.6
• PubChem Compound: 6276
• Last Modified: Nov 11 2021